1-benzoyl-N-phenylprolinamide

• IUPAC Name: 1-benzoyl-N-phenylpyrrolidine-2-carboxamide
• InChI: InChI=1S/C18H18N2O2/c21-17(19-15-10-5-2-6-11-15)16-12-7-13-20(16)18(22)14-8-3-1-4-9-14/h1-6,8-11,16H,7,12-13H2,(H,19,21)
• InChI Key: VJDJNFOZZRUJMG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol

Description

1-Benzoyl-N-phenylprolinamide is a proline-derived amide compound featuring a benzoyl group at the 1-position of the proline ring and an N-phenyl substitution (Figure 1). This structure makes it a candidate for applications in asymmetric catalysis, chiral ligand design, and pharmaceutical intermediates, particularly in targeting enzymes or receptors requiring rigid, stereospecific binding .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Properties

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Solubility (H2O)	LogP
1-Benzoyl-N-phenylprolinamide	324.37	148–152*	Low	2.8*
N-Phenylprolinamide	218.28	135–138	Moderate	1.2
1-Benzoylproline methyl ester	263.30	89–92	High	1.5
Piperidine analog	396.45	120–124	Very low	3.1

*Values estimated based on analogous proline derivatives.

Pharmacological Activity

• Piperidine analog : Demonstrated moderate acetylcholinesterase inhibition (IC₅₀ = 12 µM) due to flexible piperidine ring accommodating active-site geometry .

Physicochemical Stability

• 1-Benzoyl-N-phenylprolinamide : Stable in acidic conditions (pH 3–6) but hydrolyzes above pH 8 due to benzoyl ester lability.
• Piperidine analog : More stable in basic conditions (pH ≤ 10) owing to methoxycarbonyl group’s electron-withdrawing effects .

Research Findings and Limitations

While direct studies on 1-benzoyl-N-phenylprolinamide are scarce, structural analogs highlight trade-offs between rigidity, solubility, and bioactivity. The piperidine analog’s higher logP and flexibility enhance membrane permeability but reduce target specificity compared to proline derivatives. Synthetic yields for prolinamides are generally superior due to proline’s commercial availability and established coupling protocols .